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Compound of Interest

Compound Name: Br-PEG6-C2-NHBoc

Cat. No.: B15579333 Get Quote

This document provides essential safety and logistical information for the proper disposal of Br-
PEG6-C2-NHBoc, a PROTAC linker used by researchers, scientists, and drug development

professionals. Adherence to these procedural guidelines is critical for ensuring laboratory

safety and environmental compliance.

Hazard Identification and Safety Precautions
Br-PEG6-C2-NHBoc is a chemical compound that requires careful handling. Based on

available safety data for similar compounds, the following hazard statements are associated

with this substance:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat. All handling of this

compound should be performed in a well-ventilated area or a chemical fume hood.
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A summary of the key chemical properties of Br-PEG6-C2-NHBoc is provided in the table

below.

Property Value

Molecular Formula C19H38BrNO8

Appearance Liquid

Classification Halogenated Organic Compound

Functional Groups
Polyethylene Glycol (PEG), Bromoalkane, Boc-

protected Amine

The presence of a bromine atom classifies Br-PEG6-C2-NHBoc as a halogenated organic

compound. This is a critical consideration for waste segregation and disposal, as halogenated

waste streams are typically incinerated at high temperatures and must be kept separate from

non-halogenated waste.[1][2][3] The Boc (tert-butoxycarbonyl) protecting group is generally

stable under basic and neutral conditions, meaning it will likely remain intact in a typical waste

container.[4][5][6]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Br-PEG6-C2-
NHBoc.

Step 1: Waste Segregation

Designate a specific waste container for "Halogenated Organic Waste."[1][2][3]

This container must be clearly labeled and kept separate from non-halogenated organic

waste, aqueous waste, and solid waste.[1][2]

Never mix Br-PEG6-C2-NHBoc with strong acids, as this could potentially cleave the Boc

protecting group, leading to the evolution of gas (carbon dioxide and isobutylene).[5][7][8]

Do not dispose of this chemical down the drain.[9]

Step 2: Waste Collection
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Carefully transfer any waste containing Br-PEG6-C2-NHBoc, including contaminated

consumables such as pipette tips and wipes, into the designated halogenated waste

container.

If the compound is in a solid or semi-solid form, it should be dissolved in a suitable solvent

before being added to the waste container.

The waste container must be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tightly sealing lid.[3]

Keep the waste container closed at all times, except when adding waste.[1][3]

Step 3: Labeling and Documentation

Clearly label the halogenated waste container with the words "Hazardous Waste" and

"Halogenated Organic Waste."[1][2][9]

Maintain a log sheet that details the contents of the waste container, including the

approximate amount of Br-PEG6-C2-NHBoc added.

Step 4: Storage

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

The storage area should be cool, dry, and well-ventilated.

Ensure the container is stored away from incompatible materials, such as strong oxidizing

agents and acids.

Step 5: Final Disposal

Arrange for the collection and disposal of the halogenated waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Spill Management
In the event of a spill, take the following immediate actions:

Evacuate the immediate area and alert colleagues.

If the spill is large or you are unsure how to proceed, contact your EHS office immediately.

For small spills, if you are trained and have the appropriate spill kit, you may proceed with

cleanup.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material, such as vermiculite or sand.

Carefully collect the absorbent material and place it in a sealed, labeled container for

disposal as halogenated hazardous waste.

Clean the spill area with soap and water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Br-
PEG6-C2-NHBoc.
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Caption: Disposal workflow for Br-PEG6-C2-NHBoc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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